2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-(1-methylimidazol-2-yl)cyclopentan-1-ol
• InChI: InChI=1S/C9H14N2O/c1-11-6-5-10-9(11)7-3-2-4-8(7)12/h5-8,12H,2-4H2,1H3
• InChI Key: ZAOISBYDTVTNTC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CCCC2O

Description

2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol is an organic compound with the molecular formula C 9 H 14 N 2 O and a molecular weight of 166.22 g/mol . This chemical features a cyclopentanol ring directly linked to a 1-methylimidazole group, a structure known to be of significant interest in medicinal and synthetic chemistry. The compound is supplied with high purity and is confirmed to be for Research Use Only; it is not intended for diagnostic or therapeutic applications in humans or animals . As a fused heterocyclic building block, this compound serves as a versatile precursor in organic synthesis and pharmaceutical research . Its structural motif, combining a saturated carbocycle with a nitrogen-containing heteroaromatic system, is commonly explored in the development of novel bioactive molecules. Researchers may utilize it in the synthesis of more complex molecular architectures, such as enzyme inhibitors or receptor ligands. The imidazole ring is a known pharmacophore found in molecules with a wide range of biological activities, though specific applications and the mechanism of action for this particular compound are areas for ongoing investigation . Proper handling and storage are required, and safety data sheets should be consulted prior to use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol typically involves the formation of the imidazole ring followed by its attachment to the cyclopentane ring. One common method involves the reaction of 1-methylimidazole with cyclopentanone in the presence of a reducing agent to form the desired product . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization or chromatography may be employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The imidazole ring can be reduced under specific conditions.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Hydrogen gas in the presence of a palladium catalyst is commonly employed.

Substitution: Reagents like thionyl chloride or phosphorus tribromide can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of 2-(1-Methyl-1H-imidazol-2-yl)cyclopentanone.

Reduction: Formation of reduced imidazole derivatives.

Substitution: Formation of various substituted cyclopentane derivatives.

Scientific Research Applications

2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol is an organic compound with the molecular formula C10H15N2O, characterized by a cyclopentane ring substituted with a hydroxyl group and an imidazole ring linked through a methylene bridge. It combines the properties of cyclopentane and imidazole moieties, with the hydroxyl group suggesting potential for hydrogen bonding, influencing its solubility and reactivity in various chemical environments.

Potential Applications

2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol exhibits significant biological activity and has potential applications in various fields.

Enzyme and Protein Interaction:

• It interacts with various enzymes and proteins, potentially acting as a cofactor or inhibitor.
• It may influence cytochrome P450 enzyme activity, which is crucial for drug metabolism.
• This compound can modulate cellular processes such as signal transduction pathways, gene expression, and cellular metabolism, affecting the activity of kinases and phosphatases.

Coordination Complexes:

• Interaction studies indicate that 2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol can form coordination complexes with metal ions due to the imidazole moiety.
• This property is significant in enzyme catalysis where metal ions play crucial roles.

Therapeutic Agent:

• Its ability to modulate kinase activity suggests further exploration into its potential as a therapeutic agent targeting specific signaling pathways.

Structural Similarity

Several compounds share structural similarities with 2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol:

Compound Name	Structure Features	Unique Aspects
2-(1H-Imidazol-4-yl)ethanol	Imidazole ring with hydroxyl group	Simpler structure; lacks cyclopentane ring
1-(Imidazol-2-yl)methanol	Imidazole ring attached to a methanol	More polar due to additional hydroxyl functionality
3-(Imidazol-4-yloxy)propanal	Imidazole ether derivative	Different functional group positioning
5-Methylimidazole	Methyl-substituted imidazole	Lacks cyclopentane structure; more basic properties

Mechanism of Action

The mechanism of action of 2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol involves its interaction with specific molecular targets. The imidazole ring can interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or modulation of receptor signaling pathways .

Comparison with Similar Compounds

Structural and Molecular Properties

The table below highlights critical differences between the target compound and its analogs:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Substituent on Imidazole
2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol	Not provided	C₉H₁₄N₂O	166.21*	1-Methyl
2-(1H-Imidazol-1-yl)cyclopentan-1-ol	1184093-57-9	C₈H₁₂N₂O	152.19	None (unsubstituted)
2-(1-Ethyl-1H-imidazol-2-yl)cyclopentan-1-ol	1341527-83-0	C₁₀H₁₆N₂O	180.25	1-Ethyl

*Calculated based on molecular formula.

Key Observations:

• Substituent Effects: The methyl and ethyl groups increase molecular weight and hydrophobicity compared to the unsubstituted analog. The ethyl derivative (C₁₀H₁₆N₂O) is ~14% heavier than the methyl variant, which may influence solubility and bioavailability.

Structural Characterization Tools

Crystallographic software like SHELXL (for refinement) and OLEX2 (for structure solution and analysis) are widely used for characterizing such compounds . These tools enable precise determination of bond lengths, angles, and hydrogen-bonding networks, critical for understanding structure-activity relationships.

Biological Activity

2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol is a compound of interest due to its potential biological activities. The imidazole ring and cyclopentanol structure suggest various pharmacological properties, making it a candidate for further research in medicinal chemistry. This article explores its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound features a cyclopentan-1-ol moiety substituted with a 1-methyl-1H-imidazol-2-yl group. This unique structure may influence its interaction with biological targets.

Antiviral Properties

Research indicates that derivatives of imidazole compounds possess antiviral activities. For instance, compounds similar to 2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol have been reported to inhibit viral replication through various mechanisms, including interference with viral protein synthesis and inhibition of viral entry into host cells .

Anticancer Activity

Imidazole derivatives have shown promise in cancer therapy. Studies have demonstrated that certain imidazole-containing compounds can induce apoptosis in cancer cells by activating caspases and modulating signaling pathways associated with cell survival . The structural features of 2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol may enhance its efficacy against specific cancer types.

Neuroprotective Effects

Recent investigations into neuroprotective properties suggest that imidazole derivatives may protect neuronal cells from oxidative stress and inflammation. In vitro studies have shown that such compounds can reduce the secretion of pro-inflammatory cytokines like TNF-α in activated microglia, indicating potential therapeutic applications in neurodegenerative diseases .

The biological activity of 2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol can be attributed to several mechanisms:

• Enzyme Inhibition : Compounds with imidazole rings often act as enzyme inhibitors, affecting metabolic pathways critical for pathogen survival or cancer cell proliferation.
• Receptor Modulation : The compound may interact with various receptors, influencing cellular signaling pathways that regulate inflammation and cell survival.
• Antioxidant Activity : The presence of hydroxyl groups in the cyclopentanol structure may contribute to its antioxidant properties, helping to mitigate oxidative stress in cells.

Case Studies

Study	Findings
Study on Antiviral Activity	Demonstrated that imidazole derivatives inhibited replication of certain viruses by blocking entry mechanisms .
Cancer Cell Apoptosis	Showed that compounds similar to 2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol induced apoptosis in human cancer cell lines via caspase activation .
Neuroinflammation Reduction	Found that treatment with imidazole derivatives reduced TNF-α levels in LPS-stimulated BV-2 cells, highlighting their potential in neuroprotection .

Q & A

Basic: What are the established synthetic routes for 2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol, and how can reaction conditions be optimized?

Answer:
Synthesis typically involves functionalizing cyclopentan-1-ol with a 1-methylimidazole moiety. A plausible route includes:

• Step 1: React cyclopentanone with methylamine under reductive amination (e.g., using NaBH4 or NaBH3CN) to form 2-(methylamino)cyclopentan-1-ol, as described for analogous compounds .
• Step 2: Introduce the imidazole group via nucleophilic substitution or coupling reactions (e.g., using 1-methylimidazole-2-carbaldehyde and a dehydrating agent).

Optimization Strategies:

• Use Design of Experiments (DOE) to vary parameters (temperature, solvent, catalyst).
• Monitor intermediates via TLC or NMR to track reaction progression.
• Reference analogous imidazole-functionalized cyclopentanol derivatives for reaction design .

Basic: What spectroscopic and crystallographic methods are recommended for characterizing this compound?

Answer:

• Spectroscopy:
  • NMR (¹H, ¹³C): Assign peaks using DEPT and 2D experiments (COSY, HSQC) to resolve overlapping signals from the cyclopentanol and imidazole moieties.
  • HR-MS: Confirm molecular weight and fragmentation patterns (e.g., ESI-MS as in ).
• Crystallography:
  • Use SHELXL for small-molecule refinement or OLEX2 for structure solution and validation .
  • Check for twinning or disorder in the crystal lattice, common in flexible cyclopentyl systems .

Advanced: How can researchers resolve contradictions between experimental crystallographic data and computational modeling results?

Answer:

• Cross-Validation: Compare structural outputs from multiple software (e.g., SHELXL , OLEX2 , and DFT-based tools) to identify systematic errors .
• Check for Artifacts: Analyze thermal displacement parameters (ADPs) for atomic disorder. Use PLATON to detect twinning or missed symmetry .
• Validate Hydrogen Bonding: Compare experimental hydrogen-bonding networks with DFT-optimized geometries to assess conformational flexibility .

Advanced: What strategies are effective for elucidating the compound’s mechanism of action in biological systems?

Answer:

• Target Identification: Perform molecular docking against imidazole-interacting proteins (e.g., cytochrome P450 or kinase enzymes). Use analogs with modified substituents (e.g., halogenated phenyl groups) for structure-activity relationship (SAR) studies .
• Functional Assays:
  • Measure dopamine/serotonin release in synaptosomes (see apoptosis assays in ).
  • Conduct kinase inhibition assays if the imidazole moiety suggests ATP-binding pocket interactions.
• Metabolic Stability: Use LC-MS/MS to track metabolite formation in hepatic microsomes .

Methodological: How should researchers assess purity and identify impurities in synthesized batches?

Answer:

• Analytical Techniques:
  • HPLC/LC-MS: Use reverse-phase columns (C18) with UV/ESI-MS detection. Compare retention times with standards .
  • ¹H NMR: Integrate impurity peaks relative to the main product (detection limit ~1%).
• Impurity Profiling:
  • Synthesize suspected byproducts (e.g., dehydroxylated or dimerized derivatives) for spiking experiments.
  • Reference patent databases (e.g., EPA DSSTox) for known impurities in imidazole derivatives .

Advanced: How can researchers address low yields in the final coupling step of the synthesis?

Answer:

• Reaction Engineering:
  • Screen catalysts (e.g., Pd/C for cross-coupling) or use microwave-assisted synthesis to enhance kinetics.
  • Optimize solvent polarity (e.g., switch from DMF to THF) to improve imidazole nucleophilicity .
• Byproduct Analysis:
  • Use GC-MS or NMR to identify side products (e.g., unreacted intermediates or oxidation byproducts).
  • Consider protecting-group strategies for the cyclopentanol hydroxyl to prevent undesired reactions .

Methodological: What computational tools are recommended for predicting the compound’s physicochemical properties?

Answer:

• Lipinski’s Rule of Five: Use SwissADME to assess drug-likeness (e.g., logP, hydrogen bond donors/acceptors) .
• Solubility Prediction: Employ COSMOtherm or ADMET Predictor to estimate aqueous solubility based on molecular dynamics.
• pKa Estimation: Tools like MarvinSketch can predict ionization states of the imidazole and hydroxyl groups .

Advanced: How can researchers validate the compound’s stability under various storage conditions?

Answer:

• Forced Degradation Studies:
  • Expose the compound to heat (40–60°C), light (ICH Q1B), and humidity (75% RH) for 1–4 weeks.
  • Monitor degradation via HPLC and characterize products using HR-MS/MS .
• Long-Term Stability:
  • Store aliquots at –20°C (dry) and analyze periodically for 6–12 months.
  • Use DSC/TGA to assess thermal stability and crystallinity changes .

Basic: What are the safety considerations for handling 2-(1-Methyl-1H-imidazol-2-yl)cyclopentan-1-ol in the lab?

Answer:

• Hazard Assessment: Review SDS for toxicity data (e.g., LD50, mutagenicity) .
• Protective Measures: Use nitrile gloves, fume hoods, and eye protection. Avoid inhalation of fine powders.
• Waste Disposal: Neutralize acidic/basic residues before disposal in designated organic waste containers .

Advanced: How can researchers design a high-throughput screening (HTS) pipeline for this compound’s bioactivity?

Answer:

• Assay Development:
  • Use 96/384-well plates for dose-response curves (0.1–100 µM).
  • Include controls (e.g., cisplatin for apoptosis assays ).
• Automation: Integrate liquid handlers (e.g., Beckman Coulter Biomek) for rapid dispensing.
• Data Analysis: Apply Z’-factor to validate assay robustness and machine learning (e.g., Random Forest) for hit prioritization .